Cas no 1131587-40-0 (Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate)
1131587-40-0 structure
Product Name:Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate
CAS No:1131587-40-0
MF:C14H18INO2
MW:359.202696323395
CID:1030687
PubChem ID:44828947
Update Time:2025-09-19
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate
- A802754
- AK133666
- CTK8E2013
- FT-0652954
- KB-145664
- methyl 5-iodanyl-2-(piperidin-1-ylmethyl)benzoate
- methyl 5-iodo-2-(1-piperidylmethyl)benzoate
- 1131587-40-0
- AKOS015852193
- DB-060292
- DTXSID00661034
- Methyl 5-iodo-2-[(piperidin-1-yl)methyl]benzoate
- Methyl5-iodo-2-(piperidin-1-ylmethyl)benzoate
-
- Inchi： 1S/C14H18INO2/c1-18-14(17)13-9-12(15)6-5-11(13)10-16-7-3-2-4-8-16/h5-6,9H,2-4,7-8,10H2,1H3
- InChI Key： IZTUEHPMTZFENM-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OC)C=1)CN1CCCCC1
Computed Properties
- Exact Mass: 359.03823g/mol
- Monoisotopic Mass: 359.03823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.5Ų
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159242-1g |
methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate |
1131587-40-0 | 95% | 1g |
$557 | 2021-08-05 | |
| Chemenu | CM159242-1g |
methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate |
1131587-40-0 | 95% | 1g |
$538 | 2023-01-19 | |
| Alichem | A129003601-1g |
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate |
1131587-40-0 | 95% | 1g |
$475.20 | 2023-09-04 | |
| Ambeed | A543643-1g |
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate |
1131587-40-0 | 95+% | 1g |
$485.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757577-1g |
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate |
1131587-40-0 | 98% | 1g |
￥4074.00 | 2024-08-09 |
Methyl 5-iodo-2-(piperidin-1-ylmethyl)benzoate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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